Cas no 27442-79-1 (1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-)
27442-79-1 structure
Product Name:1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-
CAS No:27442-79-1
MF:C6H2Br3IN2
MW:468.70995092392
CID:1431360
Update Time:2024-08-15
1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-
- 1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propyn-1-yl)-
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- Inchi: 1S/C6H2Br3IN2/c7-4-5(8)12(3-1-2-10)6(9)11-4/h3H2
- InChI Key: PQLHBABVGXDTIE-UHFFFAOYSA-N
- SMILES: C1(Br)N(CC#CI)C(Br)=C(Br)N=1
Computed Properties
- Exact Mass: 465.68076
Experimental Properties
- Density: 2.73±0.1 g/cm3(Predicted)
- Boiling Point: 472.0±55.0 °C(Predicted)
- PSA: 17.82
- pka: -1.88±0.60(Predicted)
1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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